
The Discovery and Isolation of FR901465: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FR901465

Cat. No.: B1252163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide details the discovery and isolation of FR901465, a potent antitumor

compound produced by the bacterium Pseudomonas sp. No. 2663. FR901465, along with its

congeners FR901463 and FR901464, was identified as a molecule that enhances the

transcriptional activity of the SV40 DNA virus promoter and exhibits significant cytotoxic effects

against various murine and human tumor cell lines.[1] This document provides a

comprehensive overview of the fermentation process, isolation and purification protocols, and

the physicochemical properties of FR901465. Furthermore, it elucidates the compound's

mechanism of action, which involves the induction of cell cycle arrest at the G1 and G2/M

phases.

Discovery of the Producing Organism
The producing microorganism, designated Pseudomonas sp. No. 2663, was isolated from a

soil sample. Standard microbiological techniques were employed for the isolation and

cultivation of this bacterium.

Fermentation for the Production of FR901465
The production of FR901465 is achieved through submerged fermentation of Pseudomonas

sp. No. 2663. While the precise media composition from the original discovery is not publicly

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1252163?utm_src=pdf-interest
https://www.benchchem.com/product/b1252163?utm_src=pdf-body
https://www.benchchem.com/product/b1252163?utm_src=pdf-body
https://www.rsc.org/suppdata/c7/ra/c7ra07651g/c7ra07651g1.pdf
https://www.benchchem.com/product/b1252163?utm_src=pdf-body
https://www.benchchem.com/product/b1252163?utm_src=pdf-body
https://www.benchchem.com/product/b1252163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


detailed, a representative fermentation protocol based on common practices for Pseudomonas

species is provided below.

Fermentation Medium
A typical fermentation medium for the growth of Pseudomonas sp. and production of secondary

metabolites would likely include a carbon source, a nitrogen source, and various mineral salts.

Table 1: Representative Fermentation Medium Composition

Component Concentration (g/L) Purpose

Glycerol 20 - 40 Primary Carbon Source

Glucose 5 - 10 Secondary Carbon Source

Peptone 5 - 15 Nitrogen Source

Yeast Extract 2 - 5
Nitrogen Source, Vitamins, and

Growth Factors

K₂HPO₄ 1 - 2
Buffering Agent, Phosphorus

Source

MgSO₄·7H₂O 0.5 - 1 Source of Magnesium Ions

FeSO₄·7H₂O 0.01 - 0.05 Source of Iron Ions

Trace Element Solution 1 mL
Provides essential

micronutrients

Fermentation Protocol
Inoculum Preparation: A seed culture of Pseudomonas sp. No. 2663 is prepared by

inoculating a suitable seed medium and incubating for 24-48 hours.

Production Fermentation: The production medium is inoculated with the seed culture.

Fermentation is carried out in a stirred-tank bioreactor under the following controlled

conditions:

Temperature: 28 - 32 °C
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pH: Maintained between 6.5 and 7.5

Aeration: 0.5 - 1.5 vvm (volumes of air per volume of medium per minute)

Agitation: 200 - 400 rpm

Fermentation Monitoring: The fermentation is monitored for key parameters such as pH,

dissolved oxygen, and substrate consumption. The production of FR901465 is typically

tracked by bioassay or chromatographic methods.

Harvesting: The fermentation broth is harvested after a predetermined period, usually when

the production of FR901465 reaches its maximum.

Isolation and Purification of FR901465
The isolation and purification of FR901465 from the fermentation broth involves a multi-step

process utilizing various chromatographic techniques.

Experimental Workflow for Isolation and Purification
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Fermentation Broth of Pseudomonas sp. No. 2663

Centrifugation

Supernatant Mycelial Cake

Solvent Extraction
(e.g., Ethyl Acetate)

Crude Extract

Diaion HP-20 Column Chromatography

Methanol Fractions

Silica Gel Column Chromatography

Active Fractions

Preparative HPLC

Pure FR901465
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1252163#discovery-and-isolation-of-fr901465-from-
pseudomonas-sp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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